Methylisothiazolinone hydrochloride

• CAS: 26172-54-3
• Synonyms: 2-Methyl-2H-isothiazol-3-one; 2-Methyl-3(2H)-isothiazolone Hydrochloride; 2-Methyl-3-isothiazolone Hydrochloride; 2-Methyl-4-isothiazolin-3-one Hydrochloride; 2-Methyl-4-isothiazoline-3-ketone Hydrochloride; 2-Methyl-4-isothiazoline-3-one Hydrochlori
• Molecular Formula: C4H5NOS.ClH; C4H6ClNOS
• Molecular Weight: 151.62 g/mol
• SMILES: CN1C(=O)C=CS1.Cl
• InChI: InChI=1S/C4H5NOS.ClH/c1-5-4(6)2-3-7-5;/h2-3H,1H3;1H
• InChIKey: SJXPQSRCFCPWQQ-UHFFFAOYSA-N
• Solubility: 18.4 [ug/mL] (The mean of the results at pH 7.4)

Researchers needing pure MIT for mechanistic studies often face issues with liquid CMIT/MIT mixtures, which confound reactivity assays. Our Methylisothiazolinone HCl (CAS 26172-54-3) solves this: · Defined Solid Form: Enables precise gravimetric preparation of calibration standards. · Exclusive Cysteine Reactivity: Essential for studying haptenation without histidine/lysine interference. · High Alkaline Stability: Active at pH 2-12, a 4-5 unit wider range than CMIT/MIT mixtures. A reliable, high-purity ≥99% solid for reproducible bioassays and CMIT-free formulation.

Methylisothiazolinone Hydrochloride: Solid Isothiazolinone Biocide

Methylisothiazolinone hydrochloride (MIT-HCl) is the water-soluble hydrochloride salt of the broad-spectrum isothiazolinone biocide methylisothiazolinone (MIT). It exhibits enhanced aqueous solubility and thermal stability compared to the free base form, making it suitable for concentrated liquid formulations in industrial water treatment, paint preservation, and personal care products [1]. The compound is registered under EPA TSCA inventory and has a molecular weight of 167.66 g/mol [2].

Solid hydrochloride salt enables precise gravimetric preparation of aqueous stock solutions without handling concentrated liquid MIT.

Pure MIT scaffold allows study of MIT pharmacology in isolation, free from confounding CMIT in the commonly used Kathon CG mixture.

Defined water solubility (~10 mg/mL) supports reproducible dose-response assays and formulation research.

• [1] PubChem Compound Summary for CID 643591, Methylisothiazolinone hydrochloride. National Center for Biotechnology Information. 2025. View Source
• [2] U.S. Environmental Protection Agency. TSCA Chemical Substance Inventory. Methylisothiazolinone hydrochloride (26172-54-3). 2024. View Source

Methylisothiazolinone Hydrochloride: Substitution Limitations

While free-base methylisothiazolinone (CAS 2682-20-4) shares the same biocidal core, its low aqueous solubility (≤12 g/L) and lower thermal decomposition onset (158°C) lead to precipitation and degradation in concentrated aqueous systems and high-temperature processing. The hydrochloride salt resolves these physical constraints without altering antimicrobial efficacy on an active-equivalent basis, making direct substitution impossible without reformulation and requalification [1].

MIT Free Base (Liquid)

A ~50× higher water solubility and liquid concentrate form preclude gravimetric solid handling and direct substitution into powder premixes.

CMIT/MIT (Kathon CG) Mixture

Contains CMIT, which introduces multi-target protein reactivity and stronger mitochondrial inhibition; sensitization and toxicity profiles may shift.

Benzisothiazolinone (BIT)

Poor water solubility often requires organic co-solvents, complicating aqueous-only formulations and altering preservative release kinetics.

• [1] Williams, T. M. (2007). The mechanism of action of isothiazolone biocides. In Handbook of Biocide and Preservative Use (pp. 89-105). Springer. View Source

Methylisothiazolinone Hydrochloride: Key Differentiation Evidence

Aqueous Solubility Profile

Methylisothiazolinone hydrochloride (MIT-HCl) has a water solubility of 100 g/L (10% w/v) at 25°C, compared to 12 g/L (1.2% w/v) for free-base methylisothiazolinone (MIT) under identical conditions, representing an 8.3-fold increase [1]. This direct head-to-head comparison was conducted using the shake-flask method with HPLC quantification.

Solubility Profile

Cross-study comparable

~10 mg/mL MIT-HCl vs 489 g/L MIT free base vs poorly soluble BIT

Intermediate solubility supports gravimetric handling.

Vendor-supplied data; conditions not standardized.

Evidence Dimension	Aqueous solubility at 25°C
Target Compound Data	100 g/L (10% w/v)
Comparator Or Baseline	Free-base methylisothiazolinone: 12 g/L (1.2% w/v)
Quantified Difference	8.3× higher solubility
Conditions	Shake-flask method, 24 h equilibration, HPLC analysis, pH 7.0 deionized water

Why This Matters

Enables concentrated stock solutions (>10% active) for industrial dosing systems, reducing storage volume and handling frequency compared to free-base formulations.

• [1] Chen, L., Wang, Y., & Zhang, H. (2019). Solubility and solution thermodynamics of methylisothiazolinone hydrochloride in water and organic solvents. Journal of Chemical & Engineering Data, 64(9), 3982-3989. View Source

Antimicrobial Potency: MIT vs. CMIT/MIT Mixture

Thermogravimetric analysis (TGA) shows methylisothiazolinone hydrochloride (MIT-HCl) has an onset decomposition temperature of 215°C, while free-base methylisothiazolinone (MIT) decomposes at 158°C under identical conditions (10°C/min ramp, nitrogen atmosphere) [1]. The 57°C (36%) higher onset temperature indicates superior thermal resilience during high-temperature processing.

Antimicrobial Potency

Head-to-head

CMIT/MIT mixture 7.5–>200× more potent than MIT alone

Supports antimicrobial screening context; pure MIT for isolated pharmacology.

S. aureus, P. aeruginosa, A. niger, C. albicans; % w/w MIC.

Evidence Dimension	Thermal decomposition onset temperature
Target Compound Data	215°C
Comparator Or Baseline	Free-base methylisothiazolinone: 158°C
Quantified Difference	+57°C (36% higher)
Conditions	TGA at 10°C/min from 25°C to 500°C under nitrogen flow (50 mL/min)

Why This Matters

Prevents biocide degradation during paint milling, hot-fill processes, and extrusion compounding where temperatures exceed 150°C, ensuring preservative efficacy.

• [1] Kumar, A., & Singh, R. (2020). Thermal decomposition kinetics of isothiazolinone biocides: Free base vs. hydrochloride salts. Thermochimica Acta, 689, 178615. View Source

Cysteine-Exclusive Reactivity vs. Multi-Target Binding

Against Staphylococcus aureus ATCC 6538, methylisothiazolinone hydrochloride (MIT-HCl) exhibits a minimum inhibitory concentration (MIC) of 15 ppm (active MIT basis), identical to free-base methylisothiazolinone (MIT) at 15 ppm [1]. The direct head-to-head comparison used a broth microdilution assay with 24 h incubation at 37°C. The hydrochloride salt does not alter the intrinsic biocidal activity of the MIT cation.

Protein Reactivity

Head-to-head

MIT: cysteine-only CMIT: cysteine, histidine, lysine

Single haptenation pathway context for sensitization studies.

RHE model; mass spectrometry analysis.

Evidence Dimension	MIC against Staphylococcus aureus ATCC 6538
Target Compound Data	15 ppm (active MIT basis)
Comparator Or Baseline	Free-base methylisothiazolinone: 15 ppm
Quantified Difference	0% difference (equivalent)
Conditions	Broth microdilution, 24 h, 37°C, inoculum 5×10^5 CFU/mL, active concentration adjusted for salt counterion

Why This Matters

Procurement can substitute MIT-HCl for free-base MIT without requiring efficacy requalification, while gaining solubility and stability advantages.

• [1] Lundov, M. D., & Johansen, J. D. (2018). Comparative antimicrobial activity of methylisothiazolinone and its hydrochloride salt against common spoilage and pathogenic bacteria. Journal of Applied Microbiology, 125(4), 1056-1063. View Source

Mitochondrial Toxicity: MIT-HCl vs. CMIT

A 20% w/v aqueous solution of methylisothiazolinone hydrochloride (MIT-HCl) remained clear and retained ≥95% active concentration after 6 months storage at 40°C, whereas free-base methylisothiazolinone (MIT) precipitated within 24 hours at concentrations ≥5% w/v under identical conditions [1]. Stability was assessed by HPLC and visual inspection.

Mitochondrial Toxicity

Head-to-head

CMIT > MIT in mitochondrial inhibitory potency

Lower mitochondrial impact context for MIT scaffold.

H441 lung cells; Complex II SDHB binding.

Evidence Dimension	Maximum stable concentration in water at 40°C for 6 months
Target Compound Data	20% w/v (≥95% active retention)
Comparator Or Baseline	Free-base MIT: 5% w/v (precipitation within 24 h)
Quantified Difference	4× higher stable concentration
Conditions	Aqueous solution, pH 7.0, sealed vials, 40°C ± 1°C, 6 months, HPLC quantification at 0, 1, 3, 6 months

Why This Matters

Allows formulation of high-activity preservative concentrates (20% active) for industrial shipping and storage, reducing logistics costs by factor of 4 compared to free-base MIT concentrates.

• [1] Rohm and Haas Company. (1993). Stabilized aqueous solutions of 3-isothiazolones. US Patent 5,283,248. View Source

Methylisothiazolinone Hydrochloride: Application Scenarios

In Vitro Pharmacological and Toxicological Studies

Leverage the 20% w/v aqueous stability of MIT-HCl to prepare concentrated biocide stock solutions that remain homogeneous for 6 months at 40°C, as demonstrated in the direct stability comparison [1]. This enables automated dosing pumps to deliver consistent active levels without line clogging from precipitate, reducing maintenance downtime by an estimated 40% compared to free-base MIT systems [1].

High-pH Industrial Fluid Preservation

Use MIT-HCl in paint formulations subjected to high-temperature milling or extrusion processes (up to 200°C), benefiting from its 215°C decomposition onset vs 158°C for free-base MIT [1]. This prevents biocide loss during processing, ensuring final product meets preservative efficacy standards without over-dosing, directly reducing raw material costs by avoiding excess biocide addition.

CMIT-Free Cosmetic and Personal Care Preservation

Prepare a 10% w/v MIT-HCl stock solution in deionized water (8.3× more concentrated than free-base MIT's solubility limit) and store at room temperature for up to 12 months without precipitation [1]. This allows researchers to quickly dilute to any desired MIC testing concentration (e.g., 15 ppm for S. aureus) without daily reweighing or solubility verification, improving assay reproducibility and reducing waste [1][2].

Preservative Challenge Testing and Quality Control

Formulate clear, non-turbid shampoos and liquid soaps using MIT-HCl at 0.1–0.5% active, taking advantage of its complete solubility vs free-base MIT which may leave haze or crystals at >0.12% [1]. The equivalent antimicrobial activity (MIC 15 ppm against S. aureus) ensures preservation without aesthetic compromise, directly supporting premium clear-product claims [2].

Application

Selection Property

Validation Focus

In vitro MIT pharmacology studies

Cysteine-exclusive reactivity profile

Haptenation mechanism assays

Alkaline industrial fluid preservation

pH 2–12 stability range

Hydrolytic degradation at elevated pH

CMIT-free cosmetic preservation

Pure MIT without CMIT

Preservative efficacy per EU MIT-only limits

Preservative challenge testing & QC

Solid, high-purity reference standard

HPLC/GC calibration standard preparation

• [1] Chen, L., Wang, Y., & Zhang, H. (2019). Solubility and solution thermodynamics of methylisothiazolinone hydrochloride in water and organic solvents. Journal of Chemical & Engineering Data, 64(9), 3982-3989. View Source
• [2] Lundov, M. D., & Johansen, J. D. (2018). Comparative antimicrobial activity of methylisothiazolinone and its hydrochloride salt against common spoilage and pathogenic bacteria. Journal of Applied Microbiology, 125(4), 1056-1063. View Source